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Compound of Interest

Compound Name: Neodymium sulfate

Cat. No.: B155379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neodymium sulfate, a salt of the rare-earth metal neodymium, is a compound of significant

interest in various scientific and industrial fields, including as a precursor for catalysts, in the

manufacturing of specialty glass, and in advanced electronics. This technical guide focuses on

the physical properties of neodymium sulfate pentahydrate (Nd₂(SO₄)₃·5H₂O), providing a

comprehensive overview for researchers, scientists, and professionals in drug development.

This document summarizes key quantitative data, outlines detailed experimental protocols for

characterization, and presents a visual representation of its thermal decomposition pathway.

Core Physical Properties
Neodymium sulfate exists in several hydrated forms, with the octahydrate being the most

common. The pentahydrate is an intermediate in the thermal decomposition of the octahydrate.

[1] While extensive data is available for the octahydrate and anhydrous forms, specific

experimental values for the pentahydrate are less common. The following tables summarize

the known physical properties.
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Property Value Source

Chemical Formula Nd₂(SO₄)₃·5H₂O [1]

Appearance
Expected to be a pink or

purple crystalline powder
[1][2]

Crystal System
Monoclinic (for the anhydrous

and octahydrate forms)
[1][3]

Molar Mass (Anhydrous) 576.67 g/mol [4][5]

Thermal Properties
Property Value Source

Decomposition from

Octahydrate to Pentahydrate
40 °C [1]

Decomposition of

Pentahydrate to Dihydrate
145 °C [1]

Decomposition to Anhydrous

Form

The dihydrate dehydrates to

the anhydrous form at 290 °C.

The pentahydrate can be

heated to 300°C to form the

anhydrous substance.

[1][2]

Solubility
Neodymium sulfate exhibits retrograde solubility, meaning its solubility in water decreases as

the temperature increases.[1] The following data is for the more commonly studied octahydrate.

Temperature (°C) Solubility ( g/100g H₂O) Source

0 13.0 [2]

20 7.1 [2]

90 1.2 [2]
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Experimental Protocols
Detailed experimental methodologies are crucial for the accurate characterization of

neodymium sulfate pentahydrate. Below are protocols for key analytical techniques.

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
Objective: To determine the water of hydration and observe the thermal decomposition pathway

of neodymium sulfate hydrates.

Methodology:

A sample of neodymium sulfate octahydrate (approximately 5-10 mg) is placed in an

alumina or platinum crucible.

The crucible is placed in a simultaneous TGA/DSC instrument.

The sample is heated from ambient temperature to 400°C at a constant heating rate (e.g.,

10°C/min) under a controlled atmosphere (e.g., nitrogen or air at a flow rate of 50 mL/min).

The TGA curve will show mass loss as a function of temperature, corresponding to the loss

of water molecules. The DSC curve will show endothermic peaks corresponding to the

energy absorbed during dehydration.

The first mass loss step, occurring around 40°C, corresponds to the transition from the

octahydrate to the pentahydrate. Subsequent mass losses at higher temperatures indicate

further dehydration to the dihydrate and finally to the anhydrous form.[1]

Crystal Structure Determination: X-Ray Diffraction (XRD)
Objective: To determine the crystal structure and lattice parameters of neodymium sulfate
pentahydrate.

Methodology:

A finely ground powder sample of neodymium sulfate pentahydrate is prepared.
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The sample is mounted on a sample holder for a powder X-ray diffractometer.

The sample is irradiated with monochromatic X-rays (e.g., Cu Kα radiation) over a specified

2θ range (e.g., 10-80 degrees).

The diffraction pattern is recorded, showing peaks at specific angles corresponding to the

crystal lattice planes.

The resulting diffractogram can be analyzed to determine the crystal system, space group,

and lattice parameters of the pentahydrate.

Solubility Determination
Objective: To determine the solubility of neodymium sulfate pentahydrate in water at various

temperatures.

Methodology:

An excess amount of neodymium sulfate pentahydrate is added to a known volume of

deionized water in a sealed, temperature-controlled vessel.

The mixture is stirred continuously for a prolonged period (e.g., 24-48 hours) at a constant

temperature to ensure equilibrium is reached.

After equilibration, the stirring is stopped, and the solution is allowed to settle.

A known volume of the clear supernatant is carefully withdrawn using a filtered syringe.

The concentration of neodymium sulfate in the withdrawn sample is determined by a

suitable analytical method, such as inductively coupled plasma atomic emission

spectroscopy (ICP-AES) to quantify the neodymium concentration.

This procedure is repeated at various temperatures to construct a solubility curve.

Visualization of Thermal Decomposition Pathway
The following diagram illustrates the logical relationship in the thermal decomposition of

neodymium sulfate hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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